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Compound of Interest

Compound Name: Biotin-11-dutp trisodium

Cat. No.: B15598328

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of non-radioactive DNA

labeling using Biotin-11-dUTP. It covers the core principles, detailed experimental protocols for

major labeling techniques, a comparative analysis of these methods, and insights into the

detection and application of biotinylated DNA probes.

Introduction to Biotin-Based DNA Labeling
Non-radioactive labeling methods have become the standard for nucleic acid detection in many

molecular biology applications, offering a safer and more stable alternative to traditional

radioactive labeling. Among these, the biotin-streptavidin system is one of the most widely used

due to the remarkably strong and specific interaction between biotin (Vitamin H) and the protein

streptavidin.[1] Biotin can be incorporated into DNA probes, which can then be detected with

high sensitivity using streptavidin conjugated to a reporter molecule, such as an enzyme or a

fluorophore.[2]

Biotin-11-dUTP is a modified deoxyuridine triphosphate that can be enzymatically incorporated

into DNA.[3] It features a biotin molecule attached to the C5 position of the uracil base via an

11-atom spacer arm.[3] This linker is considered optimal for many applications as it is long
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enough to minimize steric hindrance, allowing for efficient interaction between the biotin moiety

and streptavidin, while generally not impairing the incorporation of the nucleotide by DNA

polymerases.[3]

Core Principles and Overall Workflow
The utility of biotinylated probes hinges on the high-affinity interaction between biotin and

streptavidin (or avidin), which has a dissociation constant (Kd) in the range of 10⁻¹⁵ M, making

it one of the strongest known non-covalent biological interactions.[1] Once a biotin-labeled

probe hybridizes to its target nucleic acid sequence, this powerful interaction is exploited for

detection.

The general workflow for using biotinylated DNA probes involves three main stages:

Probe Labeling: Incorporation of Biotin-11-dUTP into a DNA probe using one of several

enzymatic methods.

Hybridization: The biotinylated probe is used to bind to its complementary target sequence in

a sample (e.g., on a membrane for Southern blotting or in situ for microscopy).

Detection: The bound probe is detected by applying a streptavidin-conjugate, which then

generates a detectable signal.
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Figure 1: A high-level overview of the workflow for using biotinylated DNA probes.

Enzymatic Labeling Methods
Several enzymatic methods are commonly used to incorporate Biotin-11-dUTP into DNA

probes. The choice of method depends on the starting material, the desired probe length, and

the specific application.[4]
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In nick translation, DNase I introduces random single-strand breaks ("nicks") into a double-

stranded DNA template. E. coli DNA Polymerase I then uses its 5'→3' exonuclease activity to

remove nucleotides from the 5' side of the nick, while its 5'→3' polymerase activity

simultaneously adds new nucleotides, including Biotin-11-dUTP, to the 3' end.[5][6] This

process effectively moves the nick along the DNA strand, resulting in a uniformly labeled probe.

[6]
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Figure 2: The enzymatic process of DNA labeling via Nick Translation.

Random Priming
The random priming method involves denaturing the DNA template to single strands and then

annealing a mixture of random hexanucleotide primers.[7] The Klenow fragment of DNA
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Polymerase I, which lacks 5'→3' exonuclease activity, then extends these primers, synthesizing

new DNA strands complementary to the template.[7][8] When Biotin-11-dUTP is included in the

reaction mixture, it is incorporated into the newly synthesized strands, producing a highly

labeled probe.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011379_North2South_Biotin_Rand_Prime_Label_UG.pdf
https://pubmed.ncbi.nlm.nih.gov/2527011/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011379_North2South_Biotin_Rand_Prime_Label_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Random Priming Mechanism

Double-Stranded DNA

Heat Denaturation

Single-Stranded DNA

Anneal Random Primers

Primed Template

Klenow Fragment + Biotin-11-dUTP

Biotin-Labeled dsDNA Probe

 

PCR Labeling Mechanism

DNA Template

PCR Mix with
Biotin-11-dUTP

PCR Amplification
(Denaturation, Annealing, Extension)

Biotin-Labeled PCR Product

Multiple Cycles

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotinylated Probe Detection Mechanism

Target DNA/RNA

Biotinylated Probe

Hybridization

Hybridized Complex

Streptavidin-Enzyme
Conjugate

Binding

Bound Conjugate Complex

Substrate
(e.g., Chemiluminescent)

Enzymatic Reaction

Detectable Signal
(Light/Color)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15598328/docs?utm_src=pdf-body-img#a-technical-guide-to-non-radioactive-dna-labeling-with-biotin-11-dutp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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